Cas no 6502-55-2 (2-chlorothiochromeno[4,3-b]indole)
![2-chlorothiochromeno[4,3-b]indole structure](https://www.kuujia.com/scimg/cas/6502-55-2x500.png)
6502-55-2 structure
Product name:2-chlorothiochromeno[4,3-b]indole
2-chlorothiochromeno[4,3-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 2-chlorothiochromeno[4,3-b]indole
- 2-Chloro-benzo[e][1,3]thiazin-4-one; AG-H-09815; AC1MVMYJ; ZINC03885901; AC1Q3KRJ; AC1Q3KRI; 2-Chlor< 1> benzothiopyrano< 4,3-b> indol; CTK5E4452; 2-chloro-benzo[e][1,3]thiazin-4-one; 2-Chlor-1.3-benzothiazenion-(4); 2-Chlor-< 1,3> benzothiazin-4-on; 2-Chlor-< 1> benzothiopyrano< 4.3-b> indol; SureCN10720045; 2-Chlor-1,3-benzothiazin-4-on; 2-chloro-thiochromeno[4,3-b]indole;
- DTXSID20983568
- 6502-55-2
- 2-Chloro[1]benzothiopyrano[4,3-b]indole
- NSC150754
- NSC-150754
-
- Inchi: InChI=1S/C15H8ClNS/c16-9-5-6-14-11(7-9)15-12(8-18-14)10-3-1-2-4-13(10)17-15/h1-8H
- InChI Key: WADLXFZNSYPDIQ-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C3=CSC4=C(C3=N2)C=C(C=C4)Cl
Computed Properties
- Exact Mass: 269.00674
- Monoisotopic Mass: 269.0065981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.36
- LogP: 5.20770
2-chlorothiochromeno[4,3-b]indole Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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